molecular formula C16H12N2O4 B8430680 3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid

3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid

Cat. No.: B8430680
M. Wt: 296.28 g/mol
InChI Key: YGZMYFKTJBGKMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid is a useful research compound. Its molecular formula is C16H12N2O4 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H12N2O4

Molecular Weight

296.28 g/mol

IUPAC Name

3-(6-hydroxy-4-oxoquinazolin-3-yl)-4-methylbenzoic acid

InChI

InChI=1S/C16H12N2O4/c1-9-2-3-10(16(21)22)6-14(9)18-8-17-13-5-4-11(19)7-12(13)15(18)20/h2-8,19H,1H3,(H,21,22)

InChI Key

YGZMYFKTJBGKMC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)O)N2C=NC3=C(C2=O)C=C(C=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 3-(6-methoxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid (8 g) in 2,4,6-collidine (80 ml) was added LiI (6.2 g) and heated to 195° C. for 54 hours. The reaction mixture was cooled to room temperature and diluted with ethyl acetate. The organic phase was washed with water. The aqueous phase was acidified to pH˜1 with 1N HCl and the resultant solid collected by filtration. The solid was dried in vacuo at 60° C. to yield 3-(6-hydroxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid (7.2 g); NMR Spectrum: (DMSOd6) 2.14 (s, 3H), 7.33 (m, 1H), 7.48 (d, 1H), 7.56 (d, 1H), 7.62 (d, 1H), 7.91 (s, 1H), 7.97 (d, 1H), 8.12 (s, 1H); Mass Spectrum: M+H+ 297.
Name
3-(6-methoxy-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoic acid
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
6.2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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